Cas no 141062-16-0 (Bicyclo[3.2.1]octane-1-carboxylic acid, 5-fluoro-, methyl ester)

Bicyclo[3.2.1]octane-1-carboxylic acid, 5-fluoro-, methyl ester structure
141062-16-0 structure
Product Name:Bicyclo[3.2.1]octane-1-carboxylic acid, 5-fluoro-, methyl ester
CAS No:141062-16-0
MF:C10H15FO2
MW:186.223306894302
CID:1309016
PubChem ID:85638802
Update Time:2025-04-20

Bicyclo[3.2.1]octane-1-carboxylic acid, 5-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.2.1]octane-1-carboxylic acid, 5-fluoro-, methyl ester
    • 141062-16-0
    • methyl 5-fluorobicyclo[3.2.1]octane-1-carboxylate
    • Inchi: 1S/C10H15FO2/c1-13-8(12)9-3-2-4-10(11,7-9)6-5-9/h2-7H2,1H3
    • InChI Key: KIBBHNWXBASNEK-UHFFFAOYSA-N
    • SMILES: FC12CCCC(C(=O)OC)(CC1)C2

Computed Properties

  • Exact Mass: 186.10565
  • Monoisotopic Mass: 186.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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